molecular formula C14H18N4 B8352292 1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine

1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine

Cat. No.: B8352292
M. Wt: 242.32 g/mol
InChI Key: ZUNHJNQDVSDQRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine is a useful research compound. Its molecular formula is C14H18N4 and its molecular weight is 242.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18N4

Molecular Weight

242.32 g/mol

IUPAC Name

1-benzyl-4-(1,2,4-triazol-4-yl)piperidine

InChI

InChI=1S/C14H18N4/c1-2-4-13(5-3-1)10-17-8-6-14(7-9-17)18-11-15-16-12-18/h1-5,11-12,14H,6-10H2

InChI Key

ZUNHJNQDVSDQRU-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1N2C=NN=C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1,2-bis[(dimethylamino)methylene]hydrazine (660 mg) in toluene (10 ml) was added 1-benzylpiperidin-4-amine (0.8 ml) and p-toluenesulfonic acid (75 mg) and the resulting mixture was stirred at room temperature for 18 hours. The reaction mixture was refluxed for 8 hours and then evaporated to dryness. The residue was purified by chromatography on silica eluting with a gradient of methanol/ethyl acetate to give 1-benzyl-4-(4H-1,2,4-triazol-4-yl)piperidine. Yield 220 mgs. NMR (d6 DMSO): 2.0 (m, 4H), 2.1 (m, 2H), 2.9 (m, 2H), 3.5 (s, 2H), 4.2 9m, 1H), 7.35 (m, 5H), 8.65 (s, 2H).
Name
1,2-bis[(dimethylamino)methylene]hydrazine
Quantity
660 mg
Type
reactant
Reaction Step One
Quantity
0.8 mL
Type
reactant
Reaction Step One
Quantity
75 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.